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Compound of Interest

Compound Name: Isopropyl butyrate

Cat. No.: B1217352 Get Quote

An In-depth Technical Guide to Isopropyl Butyrate: Molecular Weight and Formula

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This guide provides a focused overview of the molecular weight and chemical

formula of isopropyl butyrate, a compound of interest in various chemical and pharmaceutical

applications.

Isopropyl Butyrate: Core Molecular Data
Isopropyl butyrate, also known as isopropyl butanoate, is an ester characterized by its fruity

odor. Its fundamental molecular attributes are summarized below.

Quantitative Molecular Data
The molecular formula and weight are critical for stoichiometric calculations, analytical

characterization, and formulation development. The table below presents the key quantitative

data for isopropyl butyrate.
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Parameter Value References

Molecular Formula C₇H₁₄O₂ [1][2][3][4][5]

Molecular Weight 130.1849 g/mol [1][3][5][6]

Alternate Molecular Weight 130.18 g/mol [4][7][8]

Alternate Molecular Weight 130.19 g/mol [2][9]

CAS Registry Number 638-11-9 [1][2][3][5]

Molecular Structure and Composition
The chemical formula C₇H₁₄O₂ indicates that each molecule of isopropyl butyrate is

composed of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. This arrangement

forms an ester derived from butyric acid and isopropanol. The logical relationship between its

constituent parts—the butyryl group and the isopropyl group—is illustrated in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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